Cas no 70329-36-1 ((2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid
• CAS No: 70329-36-1
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 1743421
• PubChem ID: 2060001
• Update Time: 2025-04-21

(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(5-methyl-2-thienyl)-, (E)-
• 3-(5-methylthiophen-2-yl)prop-2-enoic acid
• (2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid
• CS-0031380
• 3-(5-methylthiophen-2-yl)acrylic acid
• 2-Propenoic acid, 3-(5-methyl-2-thienyl)-
• AS-67403
• 2-Propenoicacid,3-(5-methyl-2-thienyl)-,(E)-
• 3-(5-Methyl-2-thienyl)-2-propenoic acid
• CHEMBL1651772
• HMS1783L06
• SCHEMBL2717244
• MHOAQQYXASUJOT-SNAWJCMRSA-N
• EN300-364955
• EN300-12201
• D72574
• AKOS008031199
• 70329-36-1
• (E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid
• 14770-88-8
• (2E)-3-(5-methylthien-2-yl)acrylic acid
• (2E)-3-(5-methyl-2-thienyl)acrylic acid
• Z2942853021
• (E)-3-(5-METHYLTHIOPHEN-2-YL)ACRYLIC ACID
• W17624
• AS-65154
• NCGC00321863-01
• VCA32936
• AB01318139-02
• MFCD03002761
• SCHEMBL2717247

• MDL： MFCD03002761
• Inchi： 1S/C8H8O2S/c1-6-2-3-7(11-6)4-5-8(9)10/h2-5H,1H3,(H,9,10)/b5-4+
• InChI Key： MHOAQQYXASUJOT-SNAWJCMRSA-N
• SMILES： S1C(/C=C/C(=O)O)=CC=C1C

Computed Properties

• Exact Mass: 168.02454
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes